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A comprehensive review of the currently available scientific literature reveals no specific
molecule or compound designated as BAR-072. Extensive searches for "BAR-072" did not
yield any information regarding its discovery, chemical synthesis, quantitative biological data, or
associated experimental protocols.

The search results primarily pointed to research on "Bin/Amphiphysin/Rvs (BAR) domain
proteins."[1][2][3] These are a superfamily of proteins involved in sensing and inducing
membrane curvature in various cellular processes, and they are linked to the actin cytoskeleton
and various signaling pathways.[1][2] HoweVer, the literature on BAR domain proteins does not
mention a specific small molecule or drug named BAR-072.

One related, but distinct, molecule identified in the search was BAR502.[4] BAR502 is a dual
agonist for the farnesoid X receptor (FXR) and the G protein-coupled bile acid receptor 1
(GPBARL, also known as TGR5).[4] Research on BAR502 includes its synthesis from a bile
acid analog and its potential therapeutic applications in metabolic diseases like non-alcoholic
steatohepatitis (NASH).[4]

Signaling pathways associated with GPBARL1 activation have been studied, highlighting its role
in regulating cell growth through pathways like the YAP (Yes-associated protein) signaling

© 2026 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15580048#bc-rfq
https://www.benchchem.com/product/b15580048/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-discovery-and-synthesis-of-bar-072
https://www.benchchem.com/product/b15580048/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-discovery-and-synthesis-of-bar-072
https://pubmed.ncbi.nlm.nih.gov/30456600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6297083/
https://www.researchgate.net/publication/329043012_BAR_domain_proteins-a_linkage_between_cellular_membranes_signaling_pathways_and_the_actin_cytoskeleton
https://pubmed.ncbi.nlm.nih.gov/30456600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6297083/
https://www.benchchem.com/product/b15580048/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-discovery-and-synthesis-of-bar-072
https://pmc.ncbi.nlm.nih.gov/articles/PMC11289669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11289669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11289669/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pathway.[5]

It is possible that "BAR-072" is a very recent discovery, an internal compound designation not
yet in the public domain, or a misnomer for a different entity. Without any specific information
on BAR-072, it is not possible to provide the requested in-depth technical guide, including data
tables, experimental protocols, and signaling pathway diagrams.

Further investigation would require a more specific identifier for "BAR-072," such as its
chemical structure, a patent number, or a reference to a specific research institution or
publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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